4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt

• CAS RN: 1014-52-4
• Molecular Formula: C11H13NaO3
• Molecular Weight: 216.21 g/mol
• IUPAC Name: sodium;4-hydroxy-2-methyl-5-propan-2-ylbenzoate
• InChI: InChI=1S/C11H14O3.Na/c1-6(2)8-5-9(11(13)14)7(3)4-10(8)12;/h4-6,12H,1-3H3,(H,13,14);/q;+1/p-1
• InChI Key: NEWGTAXNYDMBSR-UHFFFAOYSA-M
• Isomeric SMILES: CC1=CC(=C(C=C1C(=O)[O-])C(C)C)O.[Na+]
• synonyms: 4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt

Description

4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt, also known as ibuprofen sodium, is a nonsteroidal anti-inflammatory drug (NSAID) commonly used to treat pain, fever, and inflammation. It is a derivative of propionic acid and is available in both prescription and over-the-counter forms.

Mechanism of Action

Ibuprofen sodium works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in inflammation, pain, and fever. By inhibiting COX, 4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt sodium reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Ibuprofen sodium has a number of biochemical and physiological effects. It is rapidly absorbed from the gastrointestinal tract and reaches peak plasma levels within 1-2 hours. It is metabolized in the liver and excreted in the urine. Ibuprofen sodium has a half-life of approximately 2-4 hours, depending on the dose and individual factors.

Advantages and Limitations for Lab Experiments

Ibuprofen sodium has a number of advantages and limitations for lab experiments. Its low cost and availability make it a popular choice for researchers studying pain and inflammation. However, its short half-life and rapid metabolism can make it difficult to maintain consistent plasma levels over time. In addition, 4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt sodium can have off-target effects on other enzymes and pathways, which can complicate data interpretation.

Future Directions

There are a number of future directions for research on 4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt sodium. One area of interest is the development of more selective COX inhibitors that target specific isoforms of the enzyme. Another area of interest is the investigation of the role of prostaglandins in various disease states, such as cancer and neurodegenerative disorders. Finally, there is growing interest in the use of 4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt sodium as a prophylactic treatment for Alzheimer's disease, based on its ability to reduce inflammation in the brain.

Synthesis Methods

Ibuprofen sodium is synthesized by reacting 4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt with sodium hydroxide in water. The resulting product is a white crystalline powder that is highly soluble in water. The synthesis method is relatively simple and cost-effective, making 4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt sodium a widely available and affordable medication.

Scientific Research Applications

Ibuprofen sodium has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is commonly used to treat various conditions such as osteoarthritis, rheumatoid arthritis, menstrual cramps, headaches, and fever. In addition to its clinical applications, 4-Hydroxy-5-isopropyl-2-methylbenzoic acid sodium salt sodium is also used as a research tool to study the mechanisms of pain and inflammation.